1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazine

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-[(3-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H23FN2O/c1-23-18-7-4-5-16(13-18)14-21-9-11-22(12-10-21)15-17-6-2-3-8-19(17)20/h2-8,13H,9-12,14-15H2,1H3
• InChI Key: WIFUYTIEWORNIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C19H23FN2O
• Molecular Weight: 314.4 g/mol

Description

1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazine, also known as 2-FB-3-MeO-BZP, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained significant interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazineZP is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor. This receptor is involved in the regulation of anxiety and mood disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazineZP has anxiolytic and antidepressant effects in animal models. Additionally, it has been shown to decrease drug-seeking behavior in rats. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazineZP in lab experiments is its high potency and selectivity for the 5-HT1A receptor. This makes it a useful tool for studying the role of this receptor in anxiety and mood disorders. However, one limitation is the lack of human clinical data, which makes it difficult to extrapolate the results of animal studies to humans.

Future Directions

1. Further studies are needed to fully understand the mechanism of action of 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazineZP.
2. Clinical trials are needed to determine the safety and efficacy of this compound in humans.
3. Studies are needed to investigate the potential use of 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazineZP in the treatment of drug addiction and withdrawal symptoms.
4. Further research is needed to determine the long-term effects of this compound on the brain and other organs.
5. Studies are needed to investigate the potential use of 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazineZP in the treatment of other psychiatric disorders such as schizophrenia and bipolar disorder.
In conclusion, 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazineZP is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models and has potential use in the treatment of drug addiction and withdrawal symptoms. However, further research is needed to fully understand the mechanism of action and long-term effects of this compound.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazineZP involves the reaction of 2-fluorobenzyl chloride and 3-methoxybenzyl piperazine in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified using column chromatography to obtain a pure compound.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(3-methoxybenzyl)piperazineZP has been studied extensively in scientific research for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, it has been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.